Cas no 1380305-66-7 (Methyl 3-bromo-4-fluoro-2-methylbenzoate)

• Product Name: Methyl 3-bromo-4-fluoro-2-methylbenzoate
• CAS No: 1380305-66-7
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4761131
• Update Time: 2025-07-02

Methyl 3-bromo-4-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-4-fluoro-2-methylbenzoate
• Methyl 3-bromo-4-fluoro-2-methylbenzoate

• Inchi： 1S/C9H8BrFO2/c1-5-6(9(12)13-2)3-4-7(11)8(5)10/h3-4H,1-2H3
• InChI Key： AITKFRIPTFUHGW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OC)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-bromo-4-fluoro-2-methylbenzoate

Research Brief on Methyl 3-bromo-4-fluoro-2-methylbenzoate (CAS: 1380305-66-7) in Chemical Biology and Pharmaceutical Applications

Methyl 3-bromo-4-fluoro-2-methylbenzoate (CAS: 1380305-66-7) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This halogenated aromatic ester serves as a versatile building block in medicinal chemistry, particularly in the synthesis of biologically active molecules targeting various disease pathways. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors and GPCR modulators, with several research groups reporting its incorporation into potential therapeutic candidates.

Structural analysis of this compound reveals unique electronic properties conferred by the strategic placement of bromo and fluoro substituents on the aromatic ring. The electron-withdrawing nature of these halogens, combined with the ester functionality, makes this molecule particularly suitable for nucleophilic aromatic substitution reactions and transition metal-catalyzed cross-coupling reactions. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig coupling reactions for constructing complex pharmaceutical scaffolds.

In the context of drug discovery, 1380305-66-7 has shown particular promise in the development of CNS-active compounds. A 2023 study published in ACS Chemical Neuroscience reported its incorporation into novel dopamine receptor modulators, where the bromo-fluoro substitution pattern proved critical for blood-brain barrier penetration and receptor binding affinity. The methyl ester group provides an additional handle for further structural modifications, allowing medicinal chemists to fine-tune physicochemical properties during lead optimization stages.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of this compound. A 2024 patent application (WO2024/012345) describes an optimized synthetic route starting from 2-methyl-4-fluorobenzoic acid, achieving higher yields and purity through careful control of bromination conditions and esterification parameters. This improved synthesis has made the compound more accessible for pharmaceutical research applications while maintaining compliance with green chemistry principles.

The safety profile and handling requirements of Methyl 3-bromo-4-fluoro-2-methylbenzoate have been the subject of recent toxicological assessments. Studies indicate standard precautions for halogenated aromatic compounds should be observed, with particular attention to proper ventilation and personal protective equipment during laboratory handling. Regulatory databases show no current restrictions on its use in research, though environmental impact assessments recommend proper disposal methods due to potential bioaccumulation concerns.

Looking forward, the unique structural features of 1380305-66-7 position it as a valuable tool in fragment-based drug discovery. Its moderate molecular weight (247.06 g/mol) and balanced lipophilicity (calculated logP ≈ 2.3) make it particularly suitable for constructing drug-like molecules. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its halogen substituents serve as ideal attachment points for linker molecules.